Cas no 60469-87-6 (Benzoic acid, 3,4-dicyano-, ethyl ester)
60469-87-6 structure
Product Name:Benzoic acid, 3,4-dicyano-, ethyl ester
CAS No:60469-87-6
MF:C11H8N2O2
MW:200.193422317505
CID:1620517
PubChem ID:10910525
Update Time:2025-04-21
Benzoic acid, 3,4-dicyano-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 3,4-dicyano-, ethyl ester
- 60469-87-6
-
- Inchi: 1S/C11H8N2O2/c1-2-15-11(14)8-3-4-9(6-12)10(5-8)7-13/h3-5H,2H2,1H3
- InChI Key: WKAUPEIWJIGOAG-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C=CC(C#N)=C(C#N)C=1)=O
Computed Properties
- Exact Mass: 200.05864
- Monoisotopic Mass: 200.058577502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 333
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 73.9Ų
Experimental Properties
- PSA: 73.88
Benzoic acid, 3,4-dicyano-, ethyl ester Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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